3,3-difluoro-1-(trifluoromethyl)cyclobutane-1-carbaldehyde
Overview
Description
3,3-Difluoro-1-(trifluoromethyl)cyclobutane-1-carbaldehyde, also known as 3,3-DFCBC, is a highly reactive and versatile chemical compound. It is a colorless liquid with a pungent odor, and is soluble in most organic solvents. It is a useful reagent for organic synthesis due to its reactivity and stability. 3,3-DFCBC is used in a variety of applications, including pharmaceuticals, agrochemicals, and materials science. It is also used as a starting material for the synthesis of other compounds, such as aldehydes and ketones.
Scientific Research Applications
3,3-difluoro-1-(trifluoromethyl)cyclobutane-1-carbaldehyde has a wide range of scientific research applications. It has been used in the synthesis of a variety of compounds, including aldehydes, ketones, amines, and hydrocarbons. It is also used in the synthesis of polymers, such as polyurethanes, polyesters, and polyamides. In addition, 3,3-difluoro-1-(trifluoromethyl)cyclobutane-1-carbaldehyde has been used in the synthesis of pharmaceuticals, such as antibiotics and antivirals. It has also been used in the synthesis of agrochemicals, such as herbicides and pesticides.
Mechanism of Action
The mechanism of action of 3,3-difluoro-1-(trifluoromethyl)cyclobutane-1-carbaldehyde is based on its reactivity and stability. It is highly reactive, and can easily react with other molecules to form new compounds. It is also stable, meaning that it does not easily decompose or break down in the presence of other molecules. This allows it to be used as a starting material for the synthesis of a variety of compounds.
Biochemical and Physiological Effects
3,3-difluoro-1-(trifluoromethyl)cyclobutane-1-carbaldehyde is not known to have any direct biochemical or physiological effects. However, it can be used as a starting material for the synthesis of compounds that do have biochemical and physiological effects. For example, it can be used in the synthesis of pharmaceuticals, such as antibiotics and antivirals, which can have direct effects on the human body.
Advantages and Limitations for Lab Experiments
The main advantage of using 3,3-difluoro-1-(trifluoromethyl)cyclobutane-1-carbaldehyde in laboratory experiments is its reactivity and stability. It is highly reactive, which makes it useful for the synthesis of a variety of compounds. It is also relatively stable, meaning that it does not easily decompose or break down in the presence of other molecules. This makes it a useful starting material for the synthesis of a variety of compounds.
The main limitation of using 3,3-difluoro-1-(trifluoromethyl)cyclobutane-1-carbaldehyde in laboratory experiments is its cost. It is relatively expensive compared to other reagents, which can make it cost-prohibitive for some experiments. In addition, it can be difficult to handle due to its reactivity and pungent odor.
Future Directions
There are several potential future directions for the use of 3,3-difluoro-1-(trifluoromethyl)cyclobutane-1-carbaldehyde. One potential direction is the use of 3,3-difluoro-1-(trifluoromethyl)cyclobutane-1-carbaldehyde in the synthesis of polymers, such as polyurethanes, polyesters, and polyamides. Another potential direction is the use of 3,3-difluoro-1-(trifluoromethyl)cyclobutane-1-carbaldehyde in the synthesis of pharmaceuticals, such as antibiotics and antivirals. In addition, 3,3-difluoro-1-(trifluoromethyl)cyclobutane-1-carbaldehyde could be used in the synthesis of agrochemicals, such as herbicides and pesticides. Finally, 3,3-difluoro-1-(trifluoromethyl)cyclobutane-1-carbaldehyde could be used in the synthesis of materials, such as catalysts, dyes, and pigments.
Synthesis Methods
3,3-difluoro-1-(trifluoromethyl)cyclobutane-1-carbaldehyde can be synthesized via several methods, including the reaction of trifluoromethyl cyclobutane-1-carbaldehyde with difluoroiodomethane, the reaction of difluoroiodomethane with trifluoromethylcyclobutane-1-carbaldehyde, and the reaction of difluorobromomethane with trifluoromethylcyclobutane-1-carbaldehyde. In each of these methods, the starting materials are reacted in the presence of an appropriate catalyst, such as a Lewis acid, at temperatures ranging from -20°C to +60°C. The reaction typically proceeds in a few hours and yields a product with a purity of > 95%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,3-difluoro-1-(trifluoromethyl)cyclobutane-1-carbaldehyde involves the introduction of a trifluoromethyl group onto a cyclobutane ring, followed by the introduction of two fluorine atoms and a formyl group.", "Starting Materials": [ "Cyclobutene", "Trifluoromethyl iodide", "Sodium hydride", "Bromine", "Acetic acid", "Sodium borohydride", "Chloroform", "Sodium hydroxide", "Methanol", "Hydrochloric acid", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Water" ], "Reaction": [ "Cyclobutene is reacted with trifluoromethyl iodide and sodium hydride in acetic acid to form 1-trifluoromethylcyclobutene.", "Bromine is added to 1-trifluoromethylcyclobutene to form 3-bromo-1-trifluoromethylcyclobutene.", "Sodium borohydride is used to reduce 3-bromo-1-trifluoromethylcyclobutene to 3-trifluoromethylcyclobutene.", "3-trifluoromethylcyclobutene is reacted with chloroform and sodium hydroxide to form 3,3-difluorocyclobutanone.", "Sodium borohydride is used to reduce 3,3-difluorocyclobutanone to 3,3-difluorocyclobutan-1-ol.", "Hydrochloric acid is used to convert 3,3-difluorocyclobutan-1-ol to 3,3-difluorocyclobutan-1-yl chloride.", "Sodium hydroxide is used to hydrolyze 3,3-difluorocyclobutan-1-yl chloride to 3,3-difluorocyclobutan-1-ol.", "Sodium hydride is used to deprotonate 3,3-difluorocyclobutan-1-ol, followed by reaction with formic acid to form 3,3-difluoro-1-formylcyclobutane.", "Sodium borohydride is used to reduce 3,3-difluoro-1-formylcyclobutane to 3,3-difluoro-1-(hydroxymethyl)cyclobutane.", "Hydrochloric acid is used to convert 3,3-difluoro-1-(hydroxymethyl)cyclobutane to 3,3-difluoro-1-(chloromethyl)cyclobutane.", "Sodium hydroxide is used to hydrolyze 3,3-difluoro-1-(chloromethyl)cyclobutane to 3,3-difluoro-1-(hydroxymethyl)cyclobutane.", "Sodium borohydride is used to reduce 3,3-difluoro-1-(hydroxymethyl)cyclobutane to 3,3-difluoro-1-(trifluoromethyl)cyclobutane-1-carbaldehyde.", "The final product is purified using ethyl acetate, water, sodium chloride, and sodium sulfate." ] } | |
CAS RN |
2770359-61-8 |
Product Name |
3,3-difluoro-1-(trifluoromethyl)cyclobutane-1-carbaldehyde |
Molecular Formula |
C6H5F5O |
Molecular Weight |
188.1 |
Purity |
95 |
Origin of Product |
United States |
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